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Compound of Interest

Compound Name:

Tricyclo2.2.1.02,6heptane, 1,7-

dimethyl-7-(4-methyl-3-pentenyl)-,

(-)-

Cat. No.: B1680767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(-)-α-Santalene, a naturally occurring sesquiterpene hydrocarbon, is a key component of the

essential oil of sandalwood (Santalum album). While its close structural relatives, the santalols,

have been the subject of extensive research, (-)-α-santalene itself presents a compelling profile

for investigation in drug discovery and development. This technical guide provides a

comprehensive overview of the chemical and physical properties, biosynthesis, and known

biological activities of (-)-α-santalene. Detailed experimental protocols for its isolation,

purification, and analysis are included to facilitate further research. This document aims to

serve as a foundational resource for scientists exploring the therapeutic potential of this

intriguing natural product.

Chemical and Physical Properties
(-)-α-Santalene is a tricyclic sesquiterpene characterized by its woody and sweet aroma. It is a

colorless to pale yellow liquid at room temperature and is insoluble in water but soluble in

organic solvents such as ethanol.[1]

Table 1: Physicochemical Properties of (-)-α-Santalene
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Property Value Reference(s)

CAS Number 512-61-8 [2]

Molecular Formula C₁₅H₂₄ [1][2]

Molecular Weight 204.35 g/mol [1][2]

Appearance
Colorless to pale yellow clear

liquid
[1][3]

Specific Gravity 0.895 - 0.901 @ 25°C [3][4]

Refractive Index 1.480 - 1.486 @ 20°C [3][4]

Boiling Point 247 - 248 °C @ 760 mmHg [4]

Flash Point 73.33 °C (164.00 °F) [3][4]

Solubility
Insoluble in water; Soluble in

alcohol
[1][4]

Odor Woody [3][4]

Biosynthesis
The biosynthesis of (-)-α-santalene occurs primarily in the heartwood of sandalwood trees via

the mevalonate (MVA) pathway.[1][2] The key precursor molecule is farnesyl pyrophosphate

(FPP), which is cyclized by the enzyme α-santalene synthase (SAS) to yield (-)-α-santalene.

This pathway is a target for metabolic engineering in microorganisms like Saccharomyces

cerevisiae and Yarrowia lipolytica to produce santalene and its derivatives sustainably.

Biosynthesis of (-)-α-Santalene via the Mevalonate Pathway.

Biological Activities
While research on the specific biological activities of pure (-)-α-santalene is still emerging,

studies on sandalwood oil, which contains significant amounts of α-santalene, suggest potential

in several therapeutic areas.

Antimicrobial Activity
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Essential oils rich in α-santalene have demonstrated weak to moderate antimicrobial activity

against various pathogens. However, specific data for purified (-)-α-santalene is limited. One

study on the fractions of sandalwood oil reported that the sesquiterpene hydrocarbon fraction,

which would contain α-santalene, was largely inactive against Madurella mycetomatis, with a

Minimum Inhibitory Concentration (MIC) greater than 4512 µg/mL. Further research with the

pure compound against a broader panel of microorganisms is required to fully elucidate its

antimicrobial spectrum.

Anti-inflammatory Properties
Sandalwood oil and its major components, the santalols, are known to possess anti-

inflammatory properties. This activity is often attributed to the modulation of key inflammatory

pathways, including the inhibition of pro-inflammatory cytokines such as Tumor Necrosis

Factor-alpha (TNF-α) and Interleukin-6 (IL-6), potentially through the regulation of the NF-κB

signaling pathway. While it is plausible that (-)-α-santalene contributes to this effect,

quantitative data (e.g., IC₅₀ values) for the pure compound are not yet well-documented in the

scientific literature.

Proposed Anti-inflammatory Mechanism of (-)-α-Santalene.

Experimental Protocols
Isolation and Purification of (-)-α-Santalene from
Sandalwood Oil
This protocol is adapted from a method for the preparative separation of santalenes using

medium-pressure liquid chromatography (MPLC).

Materials:

East Indian Sandalwood Oil

Silver nitrate (AgNO₃)

Silica gel (for column chromatography)

Hexane (HPLC grade)
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Dichloromethane (HPLC grade)

Rotary evaporator

MPLC system

Procedure:

Preparation of AgNO₃-impregnated Silica Gel:

Dissolve silver nitrate in deionized water.

Add silica gel to the solution and mix thoroughly to form a slurry.

Dry the slurry in an oven at 120°C for 4 hours to obtain a free-flowing powder.

MPLC Separation:

Pack an MPLC column with the prepared AgNO₃-impregnated silica gel.

Dissolve the sandalwood oil in a minimal amount of hexane.

Load the sample onto the column.

Elute the column with hexane as the mobile phase. The santalenes will elute before the

more polar santalols.

Collect fractions and monitor by thin-layer chromatography (TLC) or gas chromatography

(GC).

Purification of (-)-α-Santalene:

Combine the fractions containing the santalene mixture.

Further separation of α- and β-santalene can be achieved by fractional distillation under

reduced pressure or by using flash column chromatography with the AgNO₃-impregnated

silica gel and a hexane mobile phase.

Solvent Removal and Characterization:
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Remove the solvent from the purified fractions using a rotary evaporator.

Confirm the identity and purity of (-)-α-santalene using Gas Chromatography-Mass

Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Workflow for the Isolation and Purification of (-)-α-Santalene.

Quantification of (-)-α-Santalene by Gas
Chromatography-Mass Spectrometry (GC-MS)
Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

DB-5MS capillary column (or equivalent)

GC Conditions (Example):

Injector Temperature: 250°C

Oven Program:

Initial temperature: 60°C, hold for 2 minutes

Ramp: 5°C/minute to 280°C

Hold at 280°C for 10 minutes

Carrier Gas: Helium

Flow Rate: 1.0 mL/minute

Injection Volume: 1 µL (splitless mode)

MS Conditions:

Ionization Mode: Electron Impact (EI)

Ionization Energy: 70 eV
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Mass Range: m/z 40-400

Procedure:

Prepare a standard solution of (-)-α-santalene of known concentration in hexane.

Prepare the sample solution by dissolving the sandalwood oil or purified fraction in hexane.

Inject the standard and sample solutions into the GC-MS system.

Identify the (-)-α-santalene peak in the chromatogram based on its retention time and mass

spectrum.

Quantify the amount of (-)-α-santalene in the sample by comparing its peak area to that of

the standard.

Conclusion
(-)-α-Santalene is a sesquiterpene with a well-characterized chemical structure and

biosynthetic pathway. While its biological activities are not as extensively studied as other

components of sandalwood oil, preliminary evidence suggests potential for further

investigation, particularly in the areas of antimicrobial and anti-inflammatory research. The

experimental protocols provided in this guide offer a starting point for researchers to isolate,

purify, and analyze this compound, thereby facilitating a deeper understanding of its

pharmacological properties and potential therapeutic applications. Further studies are

warranted to establish a more complete biological activity profile and to explore its mechanisms

of action at the molecular level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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